Cas no 103796-34-5 (4,5-Diethoxy-2-nitrobenzoicacid)

4,5-Diethoxy-2-nitrobenzoicacid structure
103796-34-5 structure
Product Name:4,5-Diethoxy-2-nitrobenzoicacid
CAS No:103796-34-5
MF:C11H13NO6
MW:255.224023580551
CID:62413
PubChem ID:11680421
Update Time:2025-04-18

4,5-Diethoxy-2-nitrobenzoicacid Chemical and Physical Properties

Names and Identifiers

    • 4,5-Diethoxy-2-nitrobenzoic acid
    • Benzoic acid, 4,5-diethoxy-2-nitro-
    • Benzoic acid,4,5-diethoxy-2-nitro-
    • DTXSID30470515
    • CS-0003927
    • 4,5-DIETHOXY-2-NITRO BENZOIC ACID
    • A800806
    • FT-0654418
    • 4,5-diethoxy-2-nitro-benzoic Acid
    • AC-23687
    • 4,5-DIETHOXY-2-NITROBENZOICACID
    • SCHEMBL13948927
    • F20896
    • 103796-34-5
    • AKOS009324732
    • 4,5-Diethoxy-2-nitrobenzoicacid
    • MDL: MFCD11044852
    • Inchi: 1S/C11H13NO6/c1-3-17-9-5-7(11(13)14)8(12(15)16)6-10(9)18-4-2/h5-6H,3-4H2,1-2H3,(H,13,14)
    • InChI Key: FULLWXSFKCFUCD-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C(=O)O)C(=CC=1OCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 255.07429
  • Monoisotopic Mass: 255.07428713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.310
  • Melting Point: 142-145 ºC
  • Boiling Point: 424.826 °C at 760 mmHg
  • Flash Point: 424.826 °C at 760 mmHg
  • Refractive Index: 1.553
  • PSA: 98.9
  • LogP: 2.61360

4,5-Diethoxy-2-nitrobenzoicacid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D269180-100mg
4,5-Diethoxy-2-nitrobenzoicacid
103796-34-5
100mg
$ 275.00 2022-06-05
TRC
D269180-250mg
4,5-Diethoxy-2-nitrobenzoicacid
103796-34-5
250mg
$ 575.00 2022-06-05
TRC
D269180-500mg
4,5-Diethoxy-2-nitrobenzoicacid
103796-34-5
500mg
$ 915.00 2022-06-05
Chemenu
CM133676-1g
4,5-diethoxy-2-nitrobenzoic acid
103796-34-5 95%
1g
$282 2023-01-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1074011-1g
4,5-diethoxy-2-nitro-Benzoic acid
103796-34-5 95+%
1g
¥2220 2023-04-17
Ambeed
A654720-1g
4,5-Diethoxy-2-nitrobenzoic acid
103796-34-5 95+%
1g
$261.0 2024-04-26
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.